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Introduction

Lesinurad is an oral inhibitor of the urate-anion exchanger transporter 1 (URAT1) and is used in

combination with a xanthine oxidase inhibitor for the treatment of hyperuricemia associated

with gout.[1][2] Accurate quantification of Lesinurad in biological matrices like plasma is crucial

for pharmacokinetic studies, drug development, and clinical monitoring. This document

provides a detailed protocol for the determination of Lesinurad in plasma using Ultra High-

Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-

MS/MS), a sensitive and specific method for bioanalysis.[1][2] The described method has been

validated according to FDA guidelines for bioanalytical method validation.[1][3]

Principle of the Method

The method involves the extraction of Lesinurad and an internal standard (IS), such as

diazepam, from a plasma sample via liquid-liquid extraction (LLE).[1][2][3] The extracted

analytes are then separated using reverse-phase UHPLC and detected by a triple quadrupole

mass spectrometer.[1][3] Quantification is achieved using Multiple Reaction Monitoring (MRM)

in positive electrospray ionization (ESI) mode.[1][2][3] The ratio of the peak area of the analyte

to the internal standard is used to determine the concentration of Lesinurad in the sample.
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Analytical Method Performance
The following tables summarize the quantitative data from the validation of a UHPLC-MS/MS

method for Lesinurad in rat plasma.[1][3]

Table 1: Linearity and Sensitivity

Parameter Value

Linearity Range 50 - 50,000 ng/mL

Correlation Coefficient (R²) 0.998

| Lower Limit of Quantification (LLOQ)       | 50 ng/mL[3] |

Table 2: Accuracy and Precision

QC
Concentration
(ng/mL)

Intra-day
Precision
(%RSD)

Intra-day
Accuracy
(%RE)

Inter-day
Precision
(%RSD)

Inter-day
Accuracy
(%RE)

50 (LLOQ) ≤ 8.25%
93.98% -
101.93%

≤ 7.79%
93.23% -
102.93%

100 (Low QC) ≤ 8.25%
93.98% -

101.93%
≤ 7.79%

93.23% -

102.93%

1000 (Medium

QC)
≤ 8.25%

93.98% -

101.93%
≤ 7.79%

93.23% -

102.93%

25,000 (High

QC)
≤ 8.25%

93.98% -

101.93%
≤ 7.79%

93.23% -

102.93%

Data derived from a study analyzing quality control (QC) samples at four concentration levels.

[3]

Table 3: Recovery and Matrix Effect
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QC Concentration (ng/mL) Extraction Recovery Matrix Effect

100 (Low QC) 98.94% - 106.87% 101.95% - 109.19%

1000 (Medium QC) 98.94% - 106.87% 101.95% - 109.19%

25,000 (High QC) 98.94% - 106.87% 101.95% - 109.19%

Internal Standard (200 ng/mL) 108.76% 99.42%

The results indicate that the liquid-liquid extraction method is effective and consistent, with

minimal impact from the plasma matrix on the analyte signal.[1]

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction
This protocol describes the extraction of Lesinurad from a 100 µL plasma sample.

Materials:

Rat plasma samples (stored at -80°C)

Lesinurad and Diazepam (Internal Standard) stock solutions

1 M Hydrochloric acid (HCl)

Ethyl acetate

Mobile Phase (Methanol:Water, 70:30, v/v)

Microcentrifuge tubes (1.5 mL)

Pipettes and tips

Vortex mixer

Centrifuge (capable of 13,000g)

Nitrogen evaporator
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Procedure:

Thaw frozen plasma samples at room temperature.

Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

Add 20 µL of Diazepam internal standard solution (1 µg/mL).[1][3]

Add 50 µL of 1 M HCl.[1][3]

Add 1000 µL of ethyl acetate.[1][3]

Vortex the tube thoroughly for 2 minutes to ensure complete mixing.[3]

Centrifuge the sample at 13,000g for 10 minutes.[1][3]

Carefully transfer the upper organic phase to a new clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 45°C.[1][3]

Reconstitute the dried residue in 100 µL of the mobile phase.[1][3]

Vortex briefly and transfer the solution to an autosampler vial for analysis.
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Workflow for Plasma Sample Preparation

Sample Input

Liquid-Liquid Extraction
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Final Sample

100 µL Plasma Sample

Add 50 µL 1M HCl

20 µL Internal Standard
(Diazepam, 1 µg/mL)
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Vortex for 2 min
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Click to download full resolution via product page

Caption: Workflow for Lesinurad extraction from plasma samples.

UHPLC-MS/MS Analysis
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Instrumentation:

UHPLC System: Agilent 1290 LC system or equivalent.[1][3]

Analytical Column: Rapid Resolution HT C18 column (3.0 × 100 mm, 1.8 µm).[1][2]

Mass Spectrometer: Agilent 6490 Triple Quadrupole MS or equivalent.[1][3]

Ion Source: Electrospray Ionization (ESI), positive mode.[1][2][3]

Chromatographic Conditions:

Parameter Setting

Mobile Phase Methanol:Water (70:30, v/v)[1][2]

Flow Rate 0.3 mL/min[1][2]

Injection Volume 5 µL[1][3]

Column Temperature Not specified, typically ambient or 40°C

Total Run Time 5 minutes[1][3]

Lesinurad Retention Time ~2.90 min[2]

| Diazepam (IS) Retention Time | ~3.57 min[2] |

Mass Spectrometer Settings: | Parameter | Setting | | :--- | :--- | | Ionization Mode | ESI

Positive[1][2] | | Capillary Voltage | 4.0 kV[3] | | Nebulizer Pressure | 15 psi[3] | | Gas

Temperature | 300 °C[3] | | Gas Flow Rate | 6 L/min[3] | | MRM Transitions | | | Lesinurad | m/z

405.6 → 220.9[1][2][3] | | Diazepam (IS) | m/z 285.1 → 192.8[1][2][3] | | Compound-Specific

Parameters | Lesinurad | Diazepam (IS) | | Fragmentor Voltage (V) | 380 | 380 | | Collision

Energy (eV) | 35 | 32 |
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UHPLC-MS/MS Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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